Cas no 1909294-86-5 (rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine)
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanamine, 1-(4-fluorophenyl)-2-methyl-, (1R,2R)-
- rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine
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- MDL: MFCD29763315
- Inchi: 1S/C10H12FN/c1-7-6-10(7,12)8-2-4-9(11)5-3-8/h2-5,7H,6,12H2,1H3/t7-,10-/m1/s1
- InChI Key: FWDIYHKFXYHPJH-GMSGAONNSA-N
- SMILES: [C@]1(C2=CC=C(F)C=C2)(N)C[C@H]1C
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262595-0.05g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 0.05g |
$1560.0 | 2024-06-18 | |
| Enamine | EN300-262595-0.1g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 0.1g |
$1635.0 | 2024-06-18 | |
| Enamine | EN300-262595-0.25g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 0.25g |
$1708.0 | 2024-06-18 | |
| Enamine | EN300-262595-0.5g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 0.5g |
$1783.0 | 2024-06-18 | |
| Enamine | EN300-262595-1.0g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 1.0g |
$1857.0 | 2024-06-18 | |
| Enamine | EN300-262595-2.5g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 2.5g |
$3641.0 | 2024-06-18 | |
| Enamine | EN300-262595-5.0g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 5.0g |
$5387.0 | 2024-06-18 | |
| Enamine | EN300-262595-10.0g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 95% | 10.0g |
$7988.0 | 2024-06-18 | |
| Enamine | EN300-262595-1g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 1g |
$1857.0 | 2023-09-14 | ||
| Enamine | EN300-262595-5g |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine |
1909294-86-5 | 5g |
$5387.0 | 2023-09-14 |
rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine
Professional Introduction to rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine (CAS No. 1909294-86-5)
Rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1909294-86-5, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further investigation in medicinal chemistry.
The molecular structure of rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine features a cyclopropane ring substituted with an amine group at the 1-position and a methyl group at the 2-position. The presence of a 4-fluorophenyl group at the 1-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This structural motif has been extensively studied for its potential in developing novel therapeutic agents.
In recent years, there has been a surge in research focused on fluorinated cyclopropanes due to their unique chemical and biological properties. The cyclopropane ring itself is a versatile scaffold that can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. Additionally, the fluorine atom at the para position of the phenyl ring enhances lipophilicity and binding interactions with biological targets, making this compound particularly interesting for drug design.
One of the most compelling aspects of rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine is its potential application in the development of central nervous system (CNS) drugs. The combination of the cyclopropane ring and the fluorinated phenyl group suggests that this compound may exhibit properties such as blood-brain barrier penetration and enhanced receptor binding. These characteristics are crucial for designing effective treatments for neurological disorders.
Recent studies have demonstrated that fluorinated cyclopropanes can serve as effective intermediates in the synthesis of bioactive molecules. For instance, researchers have explored the use of such compounds in the development of kinase inhibitors, which are essential for treating various cancers and inflammatory diseases. The amine functionality in rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine also provides a site for further chemical modification, allowing for the creation of diverse derivatives with tailored biological activities.
The synthesis of rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise stereochemical control. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These techniques are critical for ensuring that the final product exhibits the desired biological properties without unwanted side effects.
As interest in fluorinated compounds continues to grow, rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine is poised to play a significant role in future drug discovery efforts. Its unique structural features and potential applications make it an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike. The continued exploration of this compound could lead to groundbreaking advancements in therapeutic treatments across multiple disease areas.
The future prospects for rac-(1R,2R)-1-(4-fluorophenyl)-2-methylcyclopropan-1-amine are promising, with ongoing studies focusing on its pharmacological effects and potential clinical applications. Researchers are particularly interested in its ability to modulate neurotransmitter systems and its potential as a precursor for next-generation CNS drugs. As more data becomes available, it is likely that this compound will emerge as a key player in innovative drug development strategies.
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